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Compound of Interest

Compound Name: C.I. Direct Red 84

Cat. No.: B15557289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal guidance for

handling C.I. Direct Red 84 in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and minimizing environmental impact.

Summary of Hazards and Protective Measures
C.I. Direct Red 84, a multi-azo class dye, presents potential hazards primarily through

inhalation of dust particles and eye contact. While specific toxicological data for C.I. Direct Red
84 is not readily available, data from similar direct dyes suggest a low order of acute toxicity.

However, as with all chemical reagents, prudent safety practices are essential. The primary

risks are mechanical irritation from dust and potential, though unquantified, long-term health

effects from exposure.
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Parameter Value Notes

Acute Oral Toxicity (LD50) Data not available

For the similar C.I. Direct Red

1, the oral LD50 in rats is

22,400 mg/kg, suggesting low

acute toxicity.[1]

Acute Inhalation Toxicity

(LC50)
Data not available

As a powder, dust inhalation

should be minimized.

Eye Irritation Potential irritant
Similar dyes are known to

cause eye irritation.

Skin Irritation Potential mild irritant
Prolonged contact should be

avoided.

Carcinogenicity Data not available

No classification as a

carcinogen by major regulatory

bodies has been identified.

Physical Form Dark red powder

Solubility Soluble in water

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling C.I.
Direct Red 84.
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PPE Category Specification Rationale

Eye and Face Protection Chemical safety goggles

Protects against airborne dust

particles and accidental

splashes.

Face shield (recommended for

bulk handling)

Provides an additional layer of

protection for the entire face

during procedures with a high

risk of splashing.

Hand Protection Nitrile or latex gloves

Prevents direct skin contact

with the dye. Gloves should be

inspected for integrity before

use and disposed of after

handling.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH-approved respirator

(e.g., N95) or use of a

chemical fume hood

Essential when handling the

powder to prevent inhalation of

fine dust particles.

Operational and Disposal Plans
Standard Operating Procedure for Handling C.I. Direct
Red 84
This protocol outlines the step-by-step process for the safe handling of C.I. Direct Red 84, from

preparation to use and cleanup.
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Workflow for Safe Handling of C.I. Direct Red 84

Preparation

Handling

Cleanup & Decontamination

Waste Disposal

1. Designate Handling Area
(Fume Hood or Ventilated Space)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Assemble All Necessary Equipment
(Spatula, Weighing Boat, Solvent, etc.)

4. Carefully Weigh Powder
(Minimize Dust Generation)

5. Prepare Solution
(Slowly add powder to solvent)

6. Decontaminate Work Surfaces
(Use appropriate cleaning agent)

7. Doff PPE Correctly

8. Wash Hands Thoroughly

9. Collect All Waste
(Contaminated PPE, unused dye, etc.)

10. Label Waste Container Clearly
('Hazardous Waste - C.I. Direct Red 84')

11. Store in Designated Area
(Awaiting professional disposal)

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of C.I. Direct Red 84.
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Detailed Methodologies

Area Preparation: All handling of C.I. Direct Red 84 powder should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize the potential for

dust inhalation. The work surface should be clean and free of clutter.

Personal Protective Equipment (PPE): Before handling the chemical, don all required PPE

as specified in the table above.

Weighing and Solution Preparation:

Use a dedicated, clean spatula and weighing boat.

Handle the powder gently to avoid creating dust clouds.

When preparing solutions, slowly add the C.I. Direct Red 84 powder to the solvent while

stirring to facilitate dissolution and prevent clumping, which can lead to splashing.

Spill Management:

In the event of a small dry spill, carefully scoop or sweep up the material, avoiding dust

generation. Place the collected material into a sealed container for disposal.

For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Clean the spill area with soap and water.

Decontamination: Upon completion of work, thoroughly decontaminate all work surfaces and

equipment with an appropriate cleaning agent.

Personal Hygiene: Always wash hands thoroughly with soap and water after handling the

chemical and before leaving the laboratory.

Disposal Plan
Proper disposal of C.I. Direct Red 84 and associated waste is crucial to prevent environmental

contamination.
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Waste Segregation: All waste contaminated with C.I. Direct Red 84, including unused

product, contaminated PPE (gloves, weighing boats, etc.), and spill cleanup materials, must

be collected in a designated hazardous waste container.

Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous

Waste" and the chemical name, "C.I. Direct Red 84." The container must be kept securely

closed when not in use.

Disposal Route: Do not dispose of C.I. Direct Red 84 down the drain or in the regular trash.

All waste must be disposed of through a licensed hazardous waste disposal company, in

accordance with all local, state, and federal regulations.

By adhering to these safety and handling protocols, researchers can effectively manage the

risks associated with C.I. Direct Red 84 and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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